Cas no 1261799-80-7 (3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid)

• Product Name: 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid
• CAS No: 1261799-80-7
• MF: C₁₅H₈F₆O₃
• MW: 350.212645530701
• CID: 4994764
• Update Time: 2025-11-06

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid

• Inchi： 1S/C15H8F6O3/c16-14(17,18)12-10(5-2-6-11(12)13(22)23)8-3-1-4-9(7-8)24-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： HVWXYFXAQZENPK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid

Introduction to 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid (CAS No. 1261799-80-7)

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1261799-80-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features two key functional groups: a trifluoromethoxy substituent at the 3' position and a trifluoromethyl group at the 2 position, which endow it with unique electronic and steric properties. The presence of these fluorinated moieties enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The structural framework of 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid consists of two benzene rings connected by a phenyl linkage. The introduction of fluorine atoms at specific positions on the biphenyl core significantly influences its chemical behavior. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, often leading to improved binding affinity and selectivity in biological systems. This characteristic has made fluorinated biphenyl derivatives valuable in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the pharmacokinetic profiles of compounds like 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid with greater accuracy. The trifluoromethoxy group, in particular, has been shown to enhance the bioavailability of drugs by improving their solubility in lipids while maintaining water solubility. This dual solubility profile is crucial for drugs that require absorption through lipid membranes, such as those administered orally or topically.

In the realm of drug discovery, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid has been explored as a potential scaffold for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The biphenyl core provides a rigid structure that can mimic natural substrates or inhibitors, while the fluorinated substituents enhance binding interactions with target proteins. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further development.

The synthesis of 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for the formation of carbon-carbon bonds between aryl halides and boronic acids or amines. The introduction of fluorine atoms often necessitates specialized reagents and catalysts to ensure high yields and purity. Given its structural complexity, the synthesis may also involve protecting group strategies to prevent unwanted side reactions.

From a materials science perspective, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid has potential applications in the development of advanced polymers and liquid crystals. The rigid biphenyl structure contributes to thermal stability, while the fluorinated groups can improve chemical resistance and hydrophobicity. Such properties are desirable in materials used for electronic displays, optical coatings, and high-performance plastics. Researchers are exploring how variations in substituent placement can tailor these properties for specific applications.

One area where this compound shows promise is in the development of organic semiconductors. Organic semiconductors are used in flexible electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the trifluoromethyl group and the electron-donating properties of the trifluoromethoxy group can modulate charge transport properties, making biphenyl derivatives suitable candidates for use in these technologies. Recent studies have demonstrated that incorporating such compounds into thin-film transistors (TFTs) can improve device performance by enhancing charge mobility.

The environmental impact of fluorinated compounds is an important consideration in their development and application. While fluorine atoms offer numerous advantages in terms of chemical stability and bioactivity, they can also pose challenges when released into the environment due to their persistence. However, advancements in green chemistry have led to more sustainable synthetic methods that minimize waste and reduce hazardous byproducts. Efforts are ongoing to develop processes that balance the benefits of fluorinated compounds with environmental responsibility.

In conclusion,3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylic acid (CAS No. 1261799-80-7) is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it valuable for drug discovery, materials science, and electronics. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow further. The ongoing exploration of its properties not only advances scientific understanding but also opens new avenues for innovation in pharmaceuticals and advanced materials.